Cas no 1803876-55-2 (Ethyl 3-(2-bromo-5-(cyanomethyl)phenyl)propanoate)

• Product Name: Ethyl 3-(2-bromo-5-(cyanomethyl)phenyl)propanoate
• CAS No: 1803876-55-2
• MF: C₁₃H₁₄BrNO₂
• MW: 296.159762859344
• CID: 4975309
• Update Time: 2025-10-05

Ethyl 3-(2-bromo-5-(cyanomethyl)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-bromo-5-(cyanomethyl)phenyl)propanoate

• Inchi： 1S/C13H14BrNO2/c1-2-17-13(16)6-4-11-9-10(7-8-15)3-5-12(11)14/h3,5,9H,2,4,6-7H2,1H3
• InChI Key： OSVWOHOXQCMNPR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CC#N)C=C1CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 297
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-(2-bromo-5-(cyanomethyl)phenyl)propanoate

Comprehensive Overview of Ethyl 3-(2-bromo-5-(cyanomethyl)phenyl)propanoate (CAS No. 1803876-55-2)

Ethyl 3-(2-bromo-5-(cyanomethyl)phenyl)propanoate (CAS No. 1803876-55-2) is an organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This ester derivative, characterized by a bromophenyl core and a cyanomethyl substituent, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₃H₁₄BrNO₂, highlights its relevance in the design of bioactive molecules, particularly in drug discovery and material science.

The compound’s 2-bromo-5-(cyanomethyl)phenyl moiety is a key functional group that enables diverse chemical transformations, such as cross-coupling reactions, nucleophilic substitutions, and cyclizations. Researchers frequently explore its utility in constructing heterocyclic frameworks, which are pivotal in developing kinase inhibitors, antioxidants, and fluorescence probes. Given the rising demand for small-molecule therapeutics and precision agriculture solutions, Ethyl 3-(2-bromo-5-(cyanomethyl)phenyl)propanoate has emerged as a valuable building block in these fields.

In recent years, the compound’s role in green chemistry has also been investigated. With sustainability becoming a global priority, scientists are optimizing synthetic routes to minimize waste and energy consumption. For instance, catalytic methods using palladium or copper complexes have been explored to enhance the efficiency of reactions involving this intermediate. Such advancements align with the broader trend of eco-friendly synthesis, a topic frequently searched by professionals in academia and industry.

Another area of interest is the compound’s potential in photovoltaic materials. Its conjugated aromatic system and electron-withdrawing groups make it a candidate for organic solar cells, a hot topic in renewable energy research. Users often query terms like "organic electronics intermediates" or "high-performance materials," reflecting the growing intersection of chemistry and energy innovation.

From an analytical perspective, CAS No. 1803876-55-2 is typically characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and validate its structure, critical for applications in regulated industries. Discussions around quality control and analytical validation are common in online forums, underscoring the need for reliable data in chemical commerce.

In summary, Ethyl 3-(2-bromo-5-(cyanomethyl)phenyl)propanoate exemplifies the synergy between structural complexity and functional adaptability. Its relevance spans drug development, sustainable chemistry, and advanced materials, making it a compound of enduring scientific and industrial value. As research continues to uncover new applications, this molecule will likely remain a focal point for innovation in multiple disciplines.